Cas no 54739-30-9 (13-OxoODE)

• Product Name: 13-OxoODE
• CAS No: 54739-30-9
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 371003
• Update Time: 2025-04-24

13-OxoODE Chemical and Physical Properties

Names and Identifiers

• 9,11-Octadecadienoicacid, 13-oxo-, (9Z,11E)-
• 13-OXO-9(Z),11(E)-OCTADECADIENOIC ACID
• 13-OxoODE
• 9(Z),11(E)-OCTADECADIENOIC ACID

• Inchi： 1S/C18H30O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7-,15-12+
• InChI Key： JHXAZBBVQSRKJR-BSZOFBHHSA-N
• SMILES： OC(CCCCCCC/C=C\C=C\C(CCCCC)=O)=O

Computed Properties

• Exact Mass: 294.2196
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 13-OxoODE

9,11-Octadecadienoic Acid, 13-Oxo-, (9Z,11E)-: A Comprehensive Overview

9,11-Octadecadienoic acid, 13-oxo-, (9Z,11E)- is a highly specialized compound with the CAS registry number 54739-30-9. This compound belongs to the class of fatty acids and is characterized by its unique structure, which includes a diene moiety at positions 9 and 11 and a ketone group at position 13. The (9Z,11E) configuration indicates the specific geometry of the double bonds, making this compound distinct from other related fatty acids.

Recent advancements in lipidomics and metabolomics have shed light on the biosynthesis and biological roles of 9,11-octadecadienoic acid derivatives. Studies have shown that this compound is involved in various cellular processes, including signal transduction, inflammation regulation, and lipid metabolism. Its structural uniqueness allows it to interact with specific cellular receptors and enzymes, making it a potential target for therapeutic interventions.

The synthesis of 54739-30-9 involves intricate biochemical pathways that are conserved across different organisms. For instance, in plants, this compound is derived from the oxidation of specific fatty acids during seed oil formation. Similarly, in microorganisms, it plays a role in membrane lipid composition under stress conditions. These findings highlight its evolutionary significance and functional versatility.

One of the most compelling aspects of 9,11-octadecadienoic acid, 13-oxo-, (9Z,11E)- is its potential application in the pharmaceutical industry. Preclinical studies have demonstrated its ability to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This property makes it a promising candidate for the development of anti-inflammatory drugs targeting conditions such as arthritis and cardiovascular diseases.

In addition to its pharmacological applications, this compound has garnered attention in the food industry due to its role as a bioactive component in certain edible oils. Research indicates that consuming foods rich in 54739-30-9 may confer health benefits by improving lipid profiles and reducing oxidative stress. These findings underscore its importance as a nutraceutical ingredient with potential market value.

From an analytical standpoint, the characterization of 9,11-octadecadienoic acid derivatives has been enhanced by advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods allow for precise identification and quantification of the compound in complex biological matrices, facilitating further research into its distribution and function.

In conclusion, 54739-30-9, or 9,11-octadecadienoic acid, 13-oxo-, (9Z,11E)-, represents a fascinating molecule with diverse biological roles and industrial applications. Its continued exploration holds promise for advancing our understanding of lipid biochemistry and developing innovative therapeutic strategies.